Cas no 36598-04-6 (2,3-Dimethyl-3-butenoic Acid)

• Product Name: 2,3-Dimethyl-3-butenoic Acid
• CAS No: 36598-04-6
• Molecular Formula: C₆H₁₀O₂
• Molecular Weight: 114.1424
• CID: 1474161
• PubChem ID: 11018832

2,3-Dimethyl-3-butenoic Acid Properties

Names and Identifiers

• 3-Butenoic acid, 2,3-dimethyl-
• 2,3-dimethylbut-3-enoic acid
• DTXSID80451995
• AKOS006379375
• 2,3-Dimethyl-3-butenoic acid
• starbld0039837
• SCHEMBL965170
• 36598-04-6

• InChIKey： DWSGWSOLRBKJSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-4(2)5(3)6(7)8/h5H,1H2,2-3H3,(H,7,8)
• SMILES： CC(C(=C)C)C(=O)O

Computed Properties

• Exact Mass: 114.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.068079557g/mol
• Heavy Atom Count: 8
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids